4-[2-(4-chlorobenzyl)-2H-tetrazol-5-yl]aniline

• IUPAC Name: 4-[2-[(4-chlorophenyl)methyl]tetrazol-5-yl]aniline
• InChI: InChI=1S/C14H12ClN5/c15-12-5-1-10(2-6-12)9-20-18-14(17-19-20)11-3-7-13(16)8-4-11/h1-8H,9,16H2
• InChI Key: KLDLYDFPEHAPIB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CN2N=C(N=N2)C3=CC=C(C=C3)N)Cl
• Molecular Formula: C14H12ClN5
• DSSTOX Substance ID: DTXSID201194810
• Molecular Weight: 285.73 g/mol
• CAS No.: 436092-87-4

Description

Molecular Structure Analysis

The molecular structure of “4-[2-(4-chlorobenzyl)-2H-tetrazol-5-yl]aniline” can be deduced from its molecular formula, C14H12ClN5. It contains a benzyl group (C6H5CH2-) attached to a chlorine atom and a tetrazole ring (a five-membered ring containing four nitrogen atoms and one carbon atom). The aniline group (C6H5NH2) is attached to the tetrazole ring.

Scientific Research Applications

Synthesis and Structural Studies

• Synthesis and Decomposition Analysis : Tetrazole compounds, including derivatives similar to 4-[2-(4-chlorobenzyl)-2H-tetrazol-5-yl]aniline, have been synthesized and characterized using various spectroscopic techniques. Their thermal decomposition, studied using techniques like Thermogravimetry and Differential Thermal Analysis, provides insights into the stability and decomposition pathways of these compounds under varying temperatures (Yılmaz et al., 2015).

• Crystal Structure Analysis : Research involving the crystal structure analysis of tetrazole derivatives, including those related to this compound, helps in understanding the molecular arrangement, spatial geometry, and potential interactions within these compounds (Slyvka et al., 2019).

Photophysics and Electroluminescence

• Luminescence Properties : Studies have explored the photophysical properties of related tetrazole compounds. These include investigations into their luminescence, quantum yields, and potential applications in areas like organic light-emitting diodes (OLEDs) (Vezzu et al., 2010).

Material Science and Polymer Chemistry

• Self-Assembly and Polymer Applications : Research has been conducted on the self-assembly properties of tetrazole-based compounds in aqueous solutions. These studies are crucial for understanding their potential applications in the design of photo-functional polymers and advanced materials (Wu et al., 2019).

• Liquid Crystal Research : The synthesis and characterization of novel tetrazole liquid crystals, which include tetrazole derivatives, contribute to the development of new materials with specific mesophases and properties suitable for various applications in display technologies and material science (Tariq et al., 2013).

Drug Design and Biochemistry

• Docking Studies and Bioactivity : Docking studies have been conducted on tetrazole derivatives to understand their potential interactions with biological targets like enzymes. These studies are crucial for drug design and the development of novel therapeutic agents (Al-Hourani et al., 2015).

• tetrazol-5-yl]aniline, is instrumental in exploring their potential antimicrobial and pharmacological properties. This contributes to the discovery of new drugs and therapeutic agents (Patel et al., 2013).